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Compound of Interest

Compound Name: 7-Methylindolizine

CAS No.: 1761-12-2

Cat. No.: B155927

Get Quote

Executive Summary & Compound Profile
7-Methylindolizine (CAS: Variable/Research Grade - often isomeric with 7-methylindole, CAS

933-67-5) is a nitrogen-containing fused bicyclic heterocycle.[1][2] Unlike its structural isomer

indole, the indolizine ring system contains a bridgehead nitrogen, imparting unique electronic

properties and reactivity profiles.

Critical Safety Distinction: Most safety databases default to "Indole" derivatives when searching

for this compound.[1] As a researcher, you must treat 7-Methylindolizine as a Research

Chemical of Unknown Toxicity (RCUT).[1] While structural analogs suggest acute toxicity

(Oral/Dermal) and aquatic hazards, specific toxicological data is often absent.

Operational Directive: Adopt a "Universal Precaution" strategy. Assume the compound is a

sensitizer, an irritant, and hazardous to aquatic environments.[3] Under no circumstances

should this compound enter municipal water systems.
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Property Data / Estimate Waste Implications

Formula C₉H₉N

Nitrogen content requires

incineration with scrubber

(NOx control).[1]

Mol. Weight 131.18 g/mol
Small molecule; potential for

high bioavailability.[1]

Physical State Solid (crystalline) or Oil
Likely combustible; suitable for

fuel blending if dissolved.[1]

Solubility
Organic Solvents (DCM,

EtOAc)

Segregate into Non-

Halogenated or Halogenated

solvent streams based on the

solvent used, not the solute.[1]

Reactivity Electron-rich aromatic

Incompatible with Strong

Oxidizers. Risk of exothermic

decomposition.[1]

Hazard Identification & Classification
In the absence of a compound-specific SDS from a primary manufacturer, use this

Conservative Hazard Matrix for labeling and risk assessment.

GHS Signal Word:WARNING

H-Codes (Presumed):

H302: Harmful if swallowed.[1][3][4][5][6]

H315/H319: Causes skin/eye irritation.[1][3]

H400/H410: Very toxic to aquatic life (Common for N-heterocycles).[1]

Waste Segregation & Pre-Treatment
Proper segregation is the primary determinant of disposal cost and safety. 7-Methylindolizine
is a non-halogenated organic.[1]
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A. The "No-Drain" Rule
Due to the stable aromatic nature of the indolizine core and potential aquatic toxicity, zero

discharge to sinks or drains is permitted.

B. Chemical Compatibility Check[1][2]
Do NOT Mix With: Concentrated Nitric Acid, Peroxides, or Permanganates. The electron-rich

indolizine ring is susceptible to rapid, exothermic oxidation.[1]

Acceptable Mixtures: Compatible with standard organic waste streams (Acetone, Methanol,

DMSO, Ethyl Acetate).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
Applicability: Expired pure substance, weighing boats, contaminated gloves, spill cleanup

materials.[1]

Containment: Place solid waste in a clear, 6-mil polyethylene bag or a wide-mouth HDPE jar.

Labeling: Apply a hazardous waste label.

Chemical Name: "Solid Waste: Debris contaminated with 7-Methylindolizine."[1]

Hazard Check: Toxic, Irritant.[3][4]

Secondary Containment: If the solid is fine powder, double-bag to prevent dust liberation

upon compaction.[1]

Disposal Path: Designate for High-Temperature Incineration.

Why: Landfilling N-heterocycles can lead to leaching.[1] Incineration ensures complete

destruction of the ring system.
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Protocol B: Liquid Waste (Mother Liquors & Reaction
Mixtures)
Applicability: HPLC effluent, reaction solvents, extraction layers.[1]

Solvent Determination:

If dissolved in DCM/Chloroform

Halogenated Waste Stream.[1]

If dissolved in Methanol/Acetone/EtOAc

Non-Halogenated Waste Stream.[1]

Concentration Limit: If the concentration of 7-Methylindolizine exceeds 5% (wt/wt), flag the

container as "High Concentration" to alert the disposal vendor.

pH Check: Ensure waste stream is Neutral (pH 6-8).

Note: Strong acids can protonate the nitrogen, increasing water solubility and changing

the waste profile.

Container: Use approved safety cans (steel or HDPE) with spring-loaded caps to prevent

evaporation.[1]

Emergency Response: Spills
Scenario: 5g of solid 7-Methylindolizine spilled on the benchtop.

Evacuate & PPE: Clear immediate area. Don double nitrile gloves, lab coat, and N95/P100

particulate respirator (to avoid inhaling dust).

Dry Cleanup (Preferred):

Gently cover the spill with a generic absorbent (vermiculite or spill pads) to dampen

potential dust.

Sweep carefully into a dustpan.[1] Do not create dust.[3][7]
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Wet Wipe: Clean the surface with a solvent in which the compound is soluble (Ethanol or

Acetone), followed by a soap and water wash.

Disposal: Place all cleanup materials into the Solid Hazardous Waste stream (Protocol A).

Waste Stream Decision Matrix
This workflow ensures compliance with RCRA (Resource Conservation and Recovery Act)

standards for "Characteristic Waste" (Ignitable/Toxic).[1]
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Figure 1: Decision logic for segregating 7-Methylindolizine waste streams to ensure

compatibility with commercial incineration facilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155927/docs#proper-disposal-procedures-7-
methylindolizine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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